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An analysis for researchers, scientists, and drug development professionals.

Introduction

Bohenin, chemically identified as glycerol 1,3-dibehenate 2-oleate (BOB), is a triglyceride used

in the food industry as a tempering aid and anti-bloom agent, particularly in chocolate and

chocolate coatings. This technical guide provides a comprehensive overview of the available

safety and toxicity data on bohenin, with a focus on its regulatory status, preclinical safety

studies, and the methodologies employed in its evaluation. While publicly available data is

limited, this guide synthesizes the existing information to provide a profile for researchers and

professionals in drug development and food science.

Regulatory Status and Identification
Bohenin is recognized as "Generally Recognized as Safe" (GRAS) by the U.S. Food and Drug

Administration (FDA) for its intended use in food products. This conclusion is based on a GRAS

notification (GRN 000050) submitted by Fuji Oil Co., Ltd., which incorporates the original GRAS

petition GRP 4G0407.[1][2] According to the notification, bohenin is intended for use at levels

not to exceed 5 percent by weight of the total fat in chocolate and chocolate coatings.[2]

Summary of Toxicological Studies
The GRAS notification for bohenin references unpublished toxicity and mutagenicity studies.[1]

While the full details of these studies are not publicly available, the FDA's "no questions"
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response to the GRAS notice indicates that the provided data were sufficient to support the

safety of bohenin for its specified use. The safety assessment of bohenin also relies on the

metabolic fate of its constituents, behenic acid and oleic acid, which are common dietary fatty

acids with well-established safety profiles.

Due to the limited public availability of specific quantitative data from dedicated studies on

bohenin, a detailed summary table cannot be constructed at this time. However, information on

related compounds provides some context for the safety of its components.

Experimental Protocols
Detailed experimental protocols for the specific toxicity studies on bohenin are contained

within the unpublished GRAS petition GRP 4G0407 and are not publicly accessible. However,

standard toxicological testing protocols as mandated by regulatory agencies such as the FDA

and the Organisation for Economic Co-operation and Development (OECD) were likely

followed. Below is a generalized workflow for the types of studies that would have been

conducted to support the GRAS notification.
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Caption: Generalized workflow for preclinical safety assessment and regulatory submission for

a food ingredient like bohenin.
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Metabolism and Potential Signaling Pathways
Bohenin, as a triglyceride, is expected to be hydrolyzed in the gastrointestinal tract by lipases

into its constituent fatty acids (behenic acid and oleic acid) and glycerol. These components are

then absorbed and enter into normal lipid metabolism pathways.

There is currently no publicly available information to suggest that bohenin directly interacts

with or modulates specific signaling pathways in a manner that would be of toxicological

concern at its intended levels of consumption. The safety evaluation of bohenin relies on the

well-understood metabolic fate of its components.

The diagram below illustrates the expected metabolic fate of bohenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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